Cas no 622363-99-9 (methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate)

$methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate structure$

622363-99-9 structure

Product Name:methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate

CAS No:622363-99-9

MF:C₂₅H₂₅N₃O₃

MW:415.484306097031

CID:6074634

PubChem ID:2949981

Update Time:2023-12-13

methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate
- methyl 2-(4,11,11-trimethyl-1,2,3,4-tetrahydro-1,4-methanophenazine-1-carboxamido)benzoate
- Benzoic acid, 2-[[(3,4-dihydro-4,11,11-trimethyl-1,4-methanophenazin-1(2H)-yl)carbonyl]amino]-, methyl ester
- AKOS002182353
- 622363-99-9
- F1716-0273
- AKOS016088524
- methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo[10.2.1.0^{2,11}.0^{4,9}]pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate
- methyl 2-((1R,4S)-4,11,11-trimethyl-1,2,3,4-tetrahydro-1,4-methanophenazine-1-carboxamido)benzoate
- methyl 2-[(12,15,15-trimethyl-3,10-diazatetracyclo[10.2.1.02,11.04,9]pentadeca-2,4,6,8,10-pentaene-1-carbonyl)amino]benzoate
- Inchi： 1S/C25H25N3O3/c1-23(2)24(3)13-14-25(23,20-19(24)26-17-11-7-8-12-18(17)27-20)22(30)28-16-10-6-5-9-15(16)21(29)31-4/h5-12H,13-14H2,1-4H3,(H,28,30)
- InChI Key： VTMPOHQJYWNJOY-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=CC=C1NC(C12C(C)(C)C(C)(C3C1=NC1C(=CC=CC=1)N=3)CC2)=O

Computed Properties

Exact Mass: 415.18959167g/mol
Monoisotopic Mass: 415.18959167g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 754
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 81.2Å²

Experimental Properties

Density: 1.298±0.06 g/cm3(Predicted)
Boiling Point: 611.4±55.0 °C(Predicted)
pka: 12.09±0.70(Predicted)

methyl 2-{12,15,15-trimethyl-3,10-diazatetracyclo10.2.1.0^{2,11}.0^{4,9}pentadeca-2(11),3,5,7,9-pentaene-1-amido}benzoate Pricemore >>

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